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Compound of Interest

Compound Name: 2,4,5-Trimethylthiazole

Cat. No.: B1212947

Essential Safety and Handling Guide for 2,4,5-
Trimethylthiazole

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and
disposal of 2,4,5-Trimethylthiazole (CAS No. 13623-11-5). Adherence to these guidelines is
essential for ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE) and Engineering
Controls

When handling 2,4,5-Trimethylthiazole, a comprehensive approach to safety involves a
combination of engineering controls and personal protective equipment to minimize exposure.

Engineering Controls:
e Work in a well-ventilated area.[1][2]
e Use a chemical fume hood for all procedures that may generate aerosols or vapors.[2]

» Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[1][2]
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» Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Recommended Personal Protective Equipment:

PPE Category

Item

Specifications

Eye and Face Protection

Safety Glasses with Side
Shields or Goggles

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[2]

Face Shield

Recommended when there is

a splash hazard.

Hand Protection

Chemical-Resistant Gloves

Wear appropriate protective
gloves to prevent skin
exposure.[2] Consult with the
glove manufacturer for specific

breakthrough times.

Body Protection

Laboratory Coat

Wear a lab coat to prevent skin

contact.

Chemical-Resistant Apron

Recommended for procedures

with a high risk of splashing.

Respiratory Protection

NIOSH-Approved Respirator

Required if ventilation is
inadequate or for emergency
situations. A dust mask type
N95 (US) may be appropriate
in some situations.[3]

Health Hazard Information

2,4,5-Trimethylthiazole is a flammable liquid and vapor that can cause skin, eye, and

respiratory irritation.[1][4] It may also be harmful if swallowed.[5]
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Exposure Route

Symptoms

Inhalation

Causes respiratory tract irritation.[1] High
concentrations may lead to central nervous

system depression.[1]

Skin Contact

Causes skin irritation.[1][4]

Eye Contact

Causes serious eye irritation and potential
damage.[1][4][5]

Ingestion

May cause gastrointestinal irritation with

nausea, vomiting, and diarrhea.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 2,4,5-Trimethylthiazole.

Property

Value

CAS Number

13623-11-5[1][2][4]

Molecular Formula

CeHsNS[3][6]

Molecular Weight 127.21 g/mol [3][6]

Appearance Colorless to yellow or amber liquid[1][7][8]
Boiling Point 166-167 °C @ 717 mmHg[3]

Flash Point 56 °C (132.8 °F) - closed cup[3]

Density 1.013 g/mL at 25 °C[3]

Refractive Index

n20/D 1.509[3]

Standard Operating Procedure for Handling 2,4,5-

Trimethylthiazole

This protocol outlines the essential steps for safely handling 2,4,5-Trimethylthiazole in a

laboratory setting.
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1. Pre-Handling Preparations:

e Ensure the work area is clean and uncluttered.

» Verify that the chemical fume hood is functioning correctly.

« Confirm the location and operational status of the nearest eyewash station and safety
shower.

o Assemble all necessary materials and equipment before starting the procedure.

o Don the appropriate personal protective equipment as detailed in Section 1.

2. Handling the Chemical:

» Ground and bond containers when transferring the liquid to prevent static discharge.[2]

e Use only non-sparking tools.[2]

» Avoid contact with eyes, skin, and clothing.[1][2]

» Avoid inhalation of vapor or mist.[1][2]

» Keep the container tightly closed when not in use.[1][2]

» Keep away from heat, sparks, open flames, and other ignition sources.[1][2][4] No smoking
in the handling area.[2][4]

3. Post-Handling Procedures:

e Wash hands thoroughly after handling.[1][2]
e Clean the work area and any contaminated equipment.
» Properly store or dispose of the chemical and any contaminated materials.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving 2,4,5-
Trimethylthiazole.

First Aid Measures:
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Exposure Action

Move the person to fresh air. If breathing is
) difficult, administer oxygen. Seek immediate
Inhalation . .
medical attention.[1] Do not use mouth-to-mouth

resuscitation.[1]

Immediately remove all contaminated clothing.
) [2][4] Rinse the affected skin with plenty of water
Skin Contact ) i
for at least 15 minutes.[1][2] Seek medical

attention if irritation persists.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[1][2] Remove contact

lenses if present and easy to do.[2] Seek

immediate medical attention.[1]

Do NOT induce vomiting.[1] If the person is
) conscious and alert, rinse their mouth and have
Ingestion . .
them drink 2-4 cupfuls of milk or water.[1] Seek

immediate medical attention.[1]

Spill Response:

Evacuate the area and remove all ignition sources.[1][2]

» Ventilate the area.

o Wear appropriate personal protective equipment, including respiratory protection.

e Absorb the spill with an inert material such as sand, diatomite, or universal binders.[1][4]

o Collect the absorbed material using non-sparking tools and place it in a suitable, labeled
container for disposal.[1][2]

e Clean the spill area thoroughly.

Storage and Disposal
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Proper storage and disposal are critical for maintaining a safe laboratory environment.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances.[1]

Keep containers tightly closed.[1][2]

Store away from heat, sparks, open flames, and other ignition sources.[1][2]

It is recommended to store in a dark place at a temperature below 20°C.[7]
Disposal:

» Dispose of waste in accordance with all local, state, and federal regulations.

» Contaminated materials should be treated as hazardous waste.

o Dispose of the contents and container to an approved waste disposal plant.[2][8][9]

Visual Workflow Guides

The following diagrams illustrate key safety and operational workflows for handling 2,4,5-
Trimethylthiazole.
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Safe Handling and Disposal Workflow

Preparation

Don PPE

:

Verify Fume Hood

:
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HanLIing

Transfer Chemical

:

Perform Experiment

;

Seal Container

Cleanup $ Disposal

Clean Work Area

:

Segregate Waste

;

Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,4,5-Trimethylthiazole.
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Emergency Response Decision Tree

Emergency Event
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’
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.
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.

Collect Waste
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Click to download full resolution via product page

Caption: Decision-making process for emergency situations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2,4,5-
Trimethylthiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b121294 7#personal-protective-equipment-for-
handling-2-4-5-trimethylthiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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